Cas no 19447-75-7 (Thiocyanic acid,2-amino-9H-purin-6-yl ester)
19447-75-7 structure
Product Name:Thiocyanic acid,2-amino-9H-purin-6-yl ester
CAS No:19447-75-7
MF:C6H4N6S
MW:192.201157569885
CID:227299
PubChem ID:167815
Update Time:2025-04-19
Thiocyanic acid,2-amino-9H-purin-6-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,2-amino-9H-purin-6-yl ester
- (2-amino-7H-purin-6-yl) thiocyanate
- 19447-75-7
- 2-Imino-3,9-dihydro-2H-purin-6-yl thiocyanate
- DTXSID40941185
- Thiocyanic acid, 2-amino-9H-purin-6-yl ester
- SCHEMBL2891515
- 2-Amino-6-thiocyanatopurine
-
- Inchi: 1S/C6H4N6S/c7-1-13-5-3-4(10-2-9-3)11-6(8)12-5/h2H,(H3,8,9,10,11,12)
- InChI Key: RHEXKZZHHUNILP-UHFFFAOYSA-N
- SMILES: S(C#N)C1C2=C(N=C(N)N=1)N=CN2
Computed Properties
- Exact Mass: 191.01419
- Monoisotopic Mass: 192.02181533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 101.37
Thiocyanic acid,2-amino-9H-purin-6-yl ester Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
19447-75-7 (Thiocyanic acid,2-amino-9H-purin-6-yl ester) Related Products
- 1198-47-6(6-Methylthioguanine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk